Cas no 2172164-16-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• CAS No: 2172164-16-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6149751
• PubChem ID: 165876336
• Update Time: 2025-05-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• EN300-1538888
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pentanoic acid
• 2172164-16-6

• Inchi： 1S/C25H30N2O5/c1-15(12-13-23(28)29)26-24(30)16(2)17(3)27-25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22H,12-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： DHGCOMBANUNLHQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid

Recent Advances in the Study of 2172164-16-6 and 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic Acid

The chemical compound 2172164-16-6 and its derivative, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid, a derivative of 2172164-16-6. This compound is a key intermediate in the synthesis of peptide-based drugs, particularly those involving the fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. Researchers have optimized the synthesis protocol for this compound, achieving high yields and purity, which is critical for its application in pharmaceutical development.

In addition to its role in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid has shown promising biological activity in preclinical studies. For instance, it has been investigated as a potential modulator of protein-protein interactions (PPIs), which are often challenging targets in drug discovery. Preliminary data suggest that this compound can selectively bind to specific protein domains, thereby inhibiting or enhancing PPIs depending on the context. These findings open new avenues for the development of therapeutics targeting diseases such as cancer and neurodegenerative disorders.

Another area of research involves the use of 2172164-16-6 as a scaffold for the design of novel small-molecule inhibitors. Recent work has demonstrated that modifications to the core structure of 2172164-16-6 can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. For example, derivatives of 2172164-16-6 have been shown to inhibit enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. These studies underscore the versatility of 2172164-16-6 as a starting point for medicinal chemistry efforts.

Despite these advancements, challenges remain in the development and application of these compounds. For instance, the pharmacokinetic properties of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid, such as its stability and bioavailability, need further optimization to ensure its efficacy in vivo. Additionally, the precise mechanisms underlying its biological activity are not yet fully understood, necessitating further mechanistic studies. Addressing these challenges will be crucial for translating these findings into clinically relevant therapies.

In conclusion, the compounds 2172164-16-6 and 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid represent promising candidates for drug development and peptide synthesis. Recent research has shed light on their synthesis, biological activity, and potential therapeutic applications, paving the way for future studies. Continued efforts to optimize their properties and elucidate their mechanisms of action will be essential for realizing their full potential in the pharmaceutical industry.